Cas no 2639421-75-1 (4-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-3-carboxylic acid)

• Product Name: 4-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-3-carboxylic acid
• CAS No: 2639421-75-1
• MF: C₂₈H₂₃NO₆S
• MW: 501.55032658577
• CID: 5663469
• PubChem ID: 165898087
• Update Time: 2025-07-23

4-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid
• 2639421-75-1
• EN300-27723794
• 4-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-3-carboxylic acid

• Inchi： 1S/C28H23NO6S/c1-33-23-12-11-16(13-24(23)34-2)22-15-36-26(25(22)27(30)31)29-28(32)35-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-13,15,21H,14H2,1-2H3,(H,29,32)(H,30,31)
• InChI Key： VNDGIVRPIOHPAF-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=C(C=2)OC)OC)C(C(=O)O)=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 501.12460863g/mol
• Monoisotopic Mass: 501.12460863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 122Ų

Additional information on 4-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-3-carboxylic acid

Comprehensive Overview of 4-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-3-carboxylic acid (CAS No. 2639421-75-1)

The compound 4-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-3-carboxylic acid (CAS No. 2639421-75-1) is a highly specialized organic molecule with significant applications in pharmaceutical research and material science. Its unique structure, featuring a thiophene core substituted with a 3,4-dimethoxyphenyl group and a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protected amino moiety, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its potential role in designing novel therapeutics targeting oxidative stress and neurodegenerative diseases, which are among the most searched health topics in 2024.

One of the key features of CAS No. 2639421-75-1 is its Fmoc-protected amino group, a critical component in solid-phase peptide synthesis (SPPS). This protection strategy is widely used to prevent unwanted side reactions during the assembly of complex peptides, a technique frequently discussed in forums and academic papers. The 3,4-dimethoxyphenyl substituent further enhances the compound's bioactivity, as methoxy groups are known to influence pharmacokinetic properties such as membrane permeability and metabolic stability. These attributes align with current trends in precision medicine and small-molecule drug discovery, topics dominating search engine queries in the life sciences sector.

From a synthetic chemistry perspective, the thiophene-3-carboxylic acid scaffold of this compound offers versatile reactivity for further derivatization. Thiophene derivatives are renowned for their electron-rich nature, making them ideal candidates for developing organic semiconductors and photovoltaic materials. This dual applicability in both biomedical and material science fields has spurred a surge in patent filings and publications referencing 4-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-3-carboxylic acid, particularly in the context of green chemistry and sustainable synthesis methodologies.

Analytical characterization of CAS No. 2639421-75-1 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are critical for reproducibility in research—a major concern voiced in scientific communities and frequently searched in relation to research-grade chemicals. The compound's stability under various pH conditions and solvents is also a subject of investigation, as it directly impacts its utility in high-throughput screening assays.

In the context of drug discovery, the 3,4-dimethoxyphenyl moiety of this compound is structurally analogous to several kinase inhibitors and GPCR modulators currently in clinical trials. This similarity has led to speculative discussions in research circles about its potential as a scaffold for neurodegenerative drug candidates, especially given the rising global prevalence of conditions like Alzheimer's disease. Such therapeutic angles significantly boost the compound's visibility in academic search engines and structure-activity relationship (SAR) databases.

From a commercial standpoint, the demand for Fmoc-protected amino acid derivatives like this compound continues to grow, driven by the expansion of the peptide therapeutics market. Industry reports highlight a compound annual growth rate (CAGR) exceeding 8% for peptide-based drugs, making intermediates such as 4-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-3-carboxylic acid strategically important. Suppliers often emphasize its cGMP-compatible synthesis routes to cater to pharmaceutical manufacturers, a detail frequently queried by procurement specialists in the field.

Environmental and handling considerations for this compound follow standard laboratory safety protocols for non-hazardous organic intermediates. Its low ecotoxicity profile and biodegradability potential make it compliant with modern green chemistry principles, a significant factor for researchers prioritizing sustainable laboratory practices. These aspects are increasingly incorporated into product descriptions to address the growing market segment of environmentally conscious researchers.

Future research directions for CAS No. 2639421-75-1 may explore its electrochemical properties for bio-sensing applications or investigate its metal-chelating capabilities for therapeutic use in metal overload disorders. The compound's structural flexibility allows for these diverse applications, ensuring its continued relevance in both academic and industrial research settings. Such forward-looking perspectives are crucial for maintaining visibility in scientific literature and chemical databases.